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Introduction: Unveiling Allyl Sorbate

Allyl sorbate, systematically known as prop-2-enyl (2E,4E)-hexa-2,4-dienoate, is an organic
compound with the chemical formula CoH120:2.[1] It is the ester formed from sorbic acid and
allyl alcohol. This colorless to pale yellow liquid is characterized by a distinct fruity, pineapple-
like aroma.[1] While not found in nature, its unique sensory properties have led to its use as a
flavor and fragrance agent in various consumer products.[2] Beyond its traditional applications
in the food and fragrance industries, the bifunctional nature of allyl sorbate, possessing both a
reactive allyl group and a conjugated diene system, presents intriguing possibilities for polymer
chemistry and potentially other specialized fields, including materials science and drug
development. This in-depth technical guide provides a comprehensive review of the current
research on allyl sorbate, covering its synthesis, chemical properties, analytical
characterization, and diverse applications, with a forward look toward future research
directions.

Chemical and Physical Properties

Allyl sorbate is a moderately volatile compound with a molecular weight of 152.19 g/mol .[1] It
is soluble in alcohol but has limited solubility in water.[2] Key physical and chemical properties
are summarized in the table below.
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Property Value Source
Molecular Formula CoH1202 [1]
Molecular Weight 152.19 g/mol [1]
Appearance Colorless to pale yellow liquid [2]
Odor Fruity, pineapple-like [2]

. , 207-208 °C at 760 mmHg
Boiling Point ) 2]
(estimated)

Flash Point 92.7 °C (estimated) [2]
Density 0.945 - 0.947 g/cm3 [1]
Refractive Index 1.506 [1]

Soluble in ethanol; water
Solubility solubility: 330.4 mg/L at 25°C [2]

(estimated)

Synthesis of Allyl Sorbate

The primary and most straightforward method for synthesizing allyl sorbate is through the
Fischer esterification of sorbic acid with allyl alcohol, typically catalyzed by a strong acid.

Experimental Protocol: Fischer Esterification of Sorbic
Acid

This protocol describes a laboratory-scale synthesis of allyl sorbate.
Materials:

» Sorbic acid

« Allyl alcohol

o Concentrated sulfuric acid (Hz2SOa4)
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Diethyl ether
Saturated sodium bicarbonate solution
Anhydrous magnesium sulfate

Standard laboratory glassware for reflux, extraction, and distillation

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
sorbic acid in an excess of allyl alcohol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction
progress by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.
Dilute the mixture with diethyl ether and transfer it to a separatory funnel.

Wash the organic layer successively with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure.

The crude allyl sorbate can be purified by vacuum distillation to yield a colorless to pale
yellow liquid.

Click to download full resolution via product page

Figure 1: Simplified workflow of the Fischer esterification for allyl sorbate synthesis.

Chemical Reactivity and Stability
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Allyl sorbate is generally stable under recommended storage conditions, which include a cool,
dry, and well-ventilated area away from heat and direct sunlight. The presence of both an ester
functional group and unsaturated double bonds in its structure dictates its chemical reactivity.

o Hydrolysis: Like other esters, allyl sorbate can undergo hydrolysis back to sorbic acid and
allyl alcohol, a reaction that is catalyzed by both acids and bases. The rate of hydrolysis is
dependent on pH and temperature.

o Oxidation: The conjugated diene system in the sorbate moiety and the allyl group are
susceptible to oxidation. Exposure to strong oxidizing agents or prolonged exposure to air
and light can lead to degradation of the molecule, potentially affecting its flavor and fragrance
profile.

e Polymerization: The allyl group can participate in free-radical polymerization, although allyl
monomers are generally less reactive than vinyl monomers. This aspect will be discussed in
more detail in the applications section.

Analytical Characterization

The purity and identity of allyl sorbate are typically confirmed using a combination of
chromatographic and spectroscopic techniques.

e Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful tool for both
separating allyl sorbate from other volatile compounds and for its identification. The mass
spectrum of allyl sorbate is characterized by a molecular ion peak (M*) at m/z 152,
corresponding to its molecular weight. Key fragmentation patterns can also be observed,
aiding in structural elucidation.[1]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy provide
detailed information about the molecular structure of allyl sorbate. The *H NMR spectrum
will show characteristic signals for the protons of the allyl group and the conjugated diene
system of the sorbate moiety. Similarly, the 13C NMR spectrum will display distinct peaks for
each carbon atom in the molecule.

e Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying the functional groups
present in allyl sorbate. A strong absorption band corresponding to the C=0 stretching of
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the ester group is expected, along with characteristic bands for the C=C stretching of the
double bonds.

Applications of Allyl Sorbate
Flavor and Fragrance Industry

The primary application of allyl sorbate is as a flavoring and fragrance ingredient.[2] Its fruity
and pineapple-like aroma makes it a valuable component in the formulation of various food
products, beverages, and perfumes. The Flavor and Extract Manufacturers Association (FEMA)
has designated it as "Generally Recognized as Safe" (GRAS) for its intended use as a flavoring
agent.[2] Recommended usage levels are typically low, often in the parts-per-million range in
food products and up to 4% in fragrance concentrates.[2]

Polymer Science

The presence of a polymerizable allyl group opens up possibilities for the use of allyl sorbate
as a monomer in polymer synthesis. While allyl monomers are known to be less reactive in
free-radical polymerizations compared to vinyl monomers, they can be polymerized, often
resulting in low to medium molecular weight polymers.[3] The polymerization of allyl sorbate
would lead to a polymer with pendant sorbate groups, which could have interesting properties
and potential applications. Research into the specific polymerization of allyl sorbate and the
characterization of the resulting polymers is an area ripe for further exploration. Such polymers
could potentially be used in coatings, adhesives, or as functional materials where the
conjugated diene system of the sorbate moiety can be further modified.

Click to download full resolution via product page

Figure 2: Conceptual workflow for the polymerization of allyl sorbate.

Potential in Drug Development and Medicinal Chemistry

While there is currently no direct evidence of allyl sorbate being used as a pharmaceutical
agent, the structural motifs it contains are of interest in medicinal chemistry. The allyl group is
present in a number of bioactive natural products and synthetic compounds that have shown
anticancer activity.[4] For instance, some allyl-containing compounds can interact with thiol
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groups in proteins, which can be a mechanism for their biological activity.[4] The sorbate
moiety, being a derivative of sorbic acid, is known for its antimicrobial properties. The
combination of these two functional groups in a single molecule could potentially lead to
compounds with interesting biological activities. Further research is needed to explore the
pharmacological potential of allyl sorbate and its derivatives.

Safety and Toxicology

Allyl sorbate is classified as harmful if swallowed and is irritating to the eyes, respiratory
system, and skin.[2] Therefore, appropriate personal protective equipment, including gloves
and safety glasses, should be worn when handling this compound. The International Fragrance
Association (IFRA) has set a purity specification of less than 0.1% free allyl alcohol in allyl
sorbate used in fragrances.[2]

Future Perspectives

Allyl sorbate is a molecule with established applications in the flavor and fragrance industries,
but its potential in other areas remains largely untapped. Future research could focus on
several promising directions:

» Polymer Chemistry: A thorough investigation into the polymerization of allyl sorbate,
including the characterization of the resulting polymers and exploration of their potential
applications as functional materials.

» Medicinal Chemistry: Screening of allyl sorbate and its derivatives for biological activity,
particularly antimicrobial and anticancer properties, could unveil new therapeutic
possibilities.

o Controlled Release Systems: The ester linkage in allyl sorbate could be utilized in the
design of controlled-release systems for the delivery of sorbic acid as a preservative or for
the release of allyl alcohol for other applications.

o Green Synthesis: Exploring more sustainable and environmentally friendly methods for the
synthesis of allyl sorbate, such as enzymatic catalysis, would be a valuable contribution.

Conclusion

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10041541/
https://www.benchchem.com/product/b1599036?utm_src=pdf-body
https://www.benchchem.com/product/b1599036?utm_src=pdf-body
http://www.thegoodscentscompany.com/data/rw1002961.html
https://www.benchchem.com/product/b1599036?utm_src=pdf-body
https://www.benchchem.com/product/b1599036?utm_src=pdf-body
http://www.thegoodscentscompany.com/data/rw1002961.html
https://www.benchchem.com/product/b1599036?utm_src=pdf-body
https://www.benchchem.com/product/b1599036?utm_src=pdf-body
https://www.benchchem.com/product/b1599036?utm_src=pdf-body
https://www.benchchem.com/product/b1599036?utm_src=pdf-body
https://www.benchchem.com/product/b1599036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Allyl sorbate is a versatile molecule with a well-defined role in the flavor and fragrance sector.
Its synthesis via Fischer esterification is a standard and efficient process. While its current
applications are primarily driven by its organoleptic properties, its chemical structure suggests a
broader potential, particularly in polymer science and potentially in the life sciences. A deeper
understanding of its reactivity, polymerization behavior, and biological activity will be key to
unlocking new and innovative applications for this intriguing compound. This guide has
provided a comprehensive overview of the current state of knowledge on allyl sorbate, with
the aim of stimulating further research and development in these exciting areas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Allyl sorbate | CO9H1202 | CID 6435833 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. allyl sorbate, 30895-79-5 [thegoodscentscompany.com]

3. researchgate.net [researchgate.net]

4. From Natural Sources to Synthetic Derivatives: The Allyl Motif as a Powerful Tool for
Fragment-Based Design in Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1599036?utm_src=pdf-body
https://www.benchchem.com/product/b1599036?utm_src=pdf-body
https://www.benchchem.com/product/b1599036?utm_src=pdf-body
http://www.thegoodscentscompany.com/data/rw1002961.html
https://www.benchchem.com/product/b1599036?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-sorbate
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8794017/
https://www.benchchem.com/product/b1599036?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-sorbate
http://www.thegoodscentscompany.com/data/rw1002961.html
https://www.researchgate.net/publication/230934091_Polymerisation_of_Allyl_Compounds
https://pmc.ncbi.nlm.nih.gov/articles/PMC10041541/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10041541/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing
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From Synthesis to Advanced Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1599036#literature-review-on-allyl-sorbate-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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